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Compound of Interest

Compound Name: Vinylbutyraldehydlosung

Cat. No.: B15481046

Fur: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet eine detaillierte technische Untersuchung der Wechselwirkungen
zwischen Polyvinylbutyral (PVB), einem vielseitigen Thermoplast, und einer Reihe von
Weichmachern. Der Schwerpunkt liegt auf der Quantifizierung dieser Wechselwirkungen und
den daraus resultierenden Eigenschaftsdnderungen des Polymers. Es werden detaillierte
experimentelle Protokolle fur Schltisseltechniken zur Charakterisierung dieser Systeme
vorgestellt.

Einleitung in die PVB-Weichmacher-Systeme

Polyvinylbutyral (PVB) ist ein Harz, das vor allem als Zwischenschicht in
Verbundsicherheitsglas fur die Automobil- und Architekturindustrie bekannt ist.[1][2]
Unplastifiziertes PVB ist bei Raumtemperatur ein relativ steifes und sprédes Material mit einer
Glasubergangstemperatur (Tg), die je nach spezifischer Zusammensetzung (insbesondere
dem Gehalt an Vinylalkohol- und Vinylacetatgruppen) typischerweise zwischen 49 °C und 80
°C liegt.[1][3] Um die fur viele Anwendungen erforderliche Flexibilitat, Elastizitat und Zahigkeit
zu erreichen, werden dem PVB Weichmacher zugesetzt.

Weichmacher sind organische Molekile, die sich zwischen die Polymerketten des PVB
einlagern.[2] Dieser Prozess erhoht den freien Volumenanteil und den Abstand zwischen den
Ketten, was die intermolekularen Krafte (wie Van-der-Waals-Kréfte und
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Wasserstoffbrickenbindungen) reduziert.[4] Das makroskopische Ergebnis ist eine signifikante
Senkung der Glasubergangstemperatur (Tg), wodurch das Material bei Gebrauchstemperatur
weich und flexibel wird.[5] Die Auswahl und Konzentration des Weichmachers sind
entscheidend, da sie die mechanischen Eigenschaften, die Kompatibilitdt und die
Langzeitstabilitat des Endprodukts maf3geblich beeinflussen.

Mechanismus der Weichmachung in PVB

Die Weichmachung von PVB beruht auf der physikalischen Interaktion zwischen den
Weichmachermolekilen und den PVB-Polymerketten. Die langen, verknaulten PVB-Ketten
werden durch die kleineren Weichmachermolekile voneinander getrennt, was ihre
Beweglichkeit erhoht. Dies senkt die Energie, die erforderlich ist, um von einem glasartigen,
starren Zustand in einen gummiartigen, flexiblen Zustand tberzugehen.
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Abbildung 1: Mechanismus der PVB-Weichmachung.
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Quantitative Daten: Einfluss von Weichmachern auf
PVB-Eigenschaften

Die Effizienz und Wirkung eines Weichmachers in PVB hangen von seiner chemischen

Struktur, Polaritat und Konzentration ab. Nachfolgend sind quantitative Daten

zusammengefasst, die den Einfluss verschiedener gangiger Weichmacher auf die

Glasubergangstemperatur und die mechanischen Eigenschaften von PVB veranschaulichen.

Einfluss auf die Glasiibergangstemperatur (Tg)

Die Senkung der Tqg ist die primére Funktion eines Weichmachers. Die nachstehende Tabelle

fasst die Tg-Werte fur PVB in Gegenwart verschiedener Weichmacher zusammen.

Konzentration

Anmerkungen /

Weichmacher Tg (°C)
(Gew.-%) Quelle
) . Tg des reinen PVB-
Keiner (unplastifiziert) 0% 49
Harzes.[1]
Bereich fur
) o verschiedene
Keiner (unplastifiziert) 0% 70 - 80 ]
kommerzielle PVB-
Typen.[3]
_ _ Recyceltes PVB aus
Triethylenglykol-di-2- ) )
28% 16.2 Windschutzscheiben.
ethylhexanoat (3GO) o
Typischer Bereich flr
Dibutylsebacat (DBS) 20 - 40% ~16 kommerzielle PVB-
Folien.[3]
.. Zum Vergleich:
Diisononylphthalat ) ] i
38% (in PVC) -38.4 Weichmacherwirkung

(DINP)

in PVC.[1]

Hinweis: Die exakten Tg-Werte kdnnen je nach PVB-Sorte (z.B. Molekulargewicht, Rest-

Hydroxylgehalt) und den spezifischen Messbedingungen der Dynamischen
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Differenzkalorimetrie (DSC) variieren.

Einfluss auf mechanische Eigenschaften

Weichmacher veréandern die mechanischen Eigenschaften von PVB erheblich, indem sie die
Steifigkeit verringern und die Dehnbarkeit erhéhen.

. Konzentration Zugfestigkeit Bruchdehnung
Weichmacher Quelle
(Gew.-%) (MPa) (%)
Triethylenglykol-
di-2-
28% 19.3 265 [1]
ethylhexanoat
(3GO)
In einem 40%
Unbekannt
Unbekannt 8.5 146 PVB / 60% PVC-
(recyceltes PVB)
Blend.[6]
Diisononylphthal ) Zum Vergleich in
38% (in PVC) 15.8 353
at (DINP) PVC.[1]

Allgemeiner Trend: Mit zunehmendem Weichmachergehalt nehmen die Zugfestigkeit und der
Elastizitatsmodul ab, wahrend die Bruchdehnung zunimmt.[5][7]

Kompatibilitat und Hansen-Loéslichkeitsparameter (HSP)

Die Kompatibilitat zwischen PVB und einem Weichmacher ist entscheidend fur die
Langzeitstabilitdt und die Vermeidung von Weichmachermigration. Eine gute Methode zur
Vorhersage der Kompatibilitat ist der Vergleich der Hansen-Loslichkeitsparameter (HSP).
Materialien mit &hnlichen HSP-Werten sind mit hoher Wahrscheinlichkeit miteinander mischbar.
Die HSP unterteilen sich in drei Komponenten: Dispersion (dD), polar (6P) und
Wasserstoffbriickenbindung (0H).
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Material oD (MPa®.3) 6P (MPa®°.3) O6H (MPa°.5) Quelle
Polyvinylbutyral
yVinybuty 17.5-18.7 4.4-9.8 8.0-11.2 [8]
(PVB)
Triethylenglykol-
dio yiendly Schatzwert
|- -
16.0 4.9 5.8 basierend auf
ethylhexanoat .
ahnlichen Estern
(3G0O)
Dibutylsebacat
16.4 3.7 4.3 [9]
(DBS)
Di-n- )
Basierend auf
octylphthalat 17.0 7.0 3.9 ]
PVC-Studien
(DOP)

Die Werte fir PVB variieren je nach Acetalisierungsgrad.[8] Die Kompatibilitat ist umso besser,
je geringer der Abstand (Ra) zwischen den HSP-Punkten von Polymer und Weichmacher im
Hansen-Raum ist.

Experimentelle Protokolle

Die Charakterisierung von PVB-Weichmacher-Wechselwirkungen erfordert prazise und
standardisierte Messverfahren.

Workflow der experimentellen Charakterisierung
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Abbildung 2: Workflow zur Charakterisierung von PVB-Weichmacher-Systemen.

Bestimmung der Glasiuibergangstemperatur (Tg) mittels
Dynamischer Differenzkalorimetrie (DSC)

Dieses Protokoll beschreibt die allgemeine Vorgehensweise zur Messung der Tg von
weichgemachtem PVB.

* Probenvorbereitung: Eine kleine Menge der PVB-Folie (typischerweise 5-10 mg) wird
ausgestanzt und in einen Aluminium-DSC-Tiegel eingewogen. Der Tiegel wird hermetisch
verschlossen.
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o Gerateeinrichtung: Ein DSC-Gerat wird mit einem leeren, verschlossenen Aluminiumtiegel
als Referenz bestiickt. Eine inerte Atmosphéare (z. B. Stickstoff mit einer Spulrate von 50
ml/min) wird eingestellt, um Oxidation zu verhindern.[1]

e Thermischer Zyklus:

o Erster Heizlauf: Die Probe wird mit einer konstanten Rate (z. B. 10 °C/min) auf eine
Temperatur deutlich Gber der erwarteten Tg und eventuellen Schmelzpunkten von
Additiven erhitzt (z. B. auf 160 °C), um die thermische Vorgeschichte zu lI6schen.[1]

o Kuhllauf: Die Probe wird kontrolliert abgekuhlt (z. B. mit 10 °C/min) auf eine Temperatur
deutlich unterhalb der erwarteten Tg (z. B. -80 °C).[1]

o Zweiter Heizlauf: Die Probe wird erneut mit der gleichen Rate (z. B. 10 °C/min) erhitzt.
Dieser zweite Heizlauf wird zur Bestimmung der Tg verwendet.

o Datenauswertung: Die Tg wird aus der Thermogrammkurve des zweiten Heizlaufs als der
Mittelpunkt der stufenformigen Anderung im Warmefluss bestimmt.[10]

Bestimmung der mechanischen Eigenschaften mittels
Zugversuch (gema ASTM D882)

Dieses Protokoll beschreibt die Bestimmung von Zugfestigkeit, Bruchdehnung und
Elastizitatsmodul fur diinne PVB-Folien.

» Probenvorbereitung: Aus der PVB-Folie werden rechteckige Probenstreifen mit definierten
Abmessungen (z. B. 25 mm Breite, 150 mm L&nge) geschnitten.[11][12] Die Dicke jeder
Probe wird an mehreren Stellen gemessen und der Durchschnittswert notiert.

o Testbedingungen: Die Prifung wird unter standardisierten Laborbedingungen (23 °C und 50
% relative Luftfeuchtigkeit) durchgefihrt.[12]

e Durchflihrung des Tests:

o Die Probe wird vertikal in die Klemmen einer Universalprifmaschine eingespannt. Die
Einspannlange (Gage Length) wird festgelegt (z. B. 100 mm).[4]
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o Die Maschine zieht die Probe mit einer konstanten Geschwindigkeit (z. B. 50 mm/min oder
500 mm/min, abhéngig von der erwarteten Dehnung) bis zum Bruch.[11][13]

o Wahrend des Versuchs werden die aufgebrachte Kraft und die Verlangerung der Probe

kontinuierlich aufgezeichnet.

o Datenauswertung: Aus der resultierenden Spannungs-Dehnungs-Kurve werden folgende

Kennwerte ermittelt:[11]
o Zugfestigkeit: Maximale Spannung, die die Probe vor dem Bruch aushalt.
o Bruchdehnung: Prozentuale LAngenanderung der Probe beim Bruch.

o Elastizitatsmodul: Steigung des linearen (elastischen) Bereichs der Kurve, ein Mal3 fir die
Steifigkeit des Materials.

Bestimmung der Weichmachermigration (in Anlehnung
an ASTM D2199)

Dieses Protokoll bietet eine beschleunigte Methode zur qualitativen Bewertung der Tendenz
eines Weichmachers, aus einer PVB-Folie in eine Kontaktflache zu migrieren.

* Probenvorbereitung: Eine Testoberflache (z. B. eine lackierte Glasplatte) wird vorbereitet und
konditioniert.[14] Ein quadratisches Stuick der weichgemachten PVB-Folie (z. B. 51 x 51 mm)
wird zugeschnitten.[14]

e Aufbau des Tests:
o Die PVB-Folie wird auf die Testoberflache gelegt.

o Eine definierte Anordnung aus Aluminiumfolie, einem Schwammgummi und einem
Glasplattchen wird auf die PVB-Folie gelegt.

o Ein Gewicht wird aufgebracht, um einen konstanten Druck zu gewahrleisten (z. B. ein
Gesamtgewicht von 910 g, um einen Druck von ca. 3,45 kPa zu erzeugen).[14]

o Beschleunigte Alterung: Die gesamte Anordnung wird fur eine definierte Zeit (z. B. 72
Stunden) in einen Umluftofen bei erhdhter Temperatur (z. B. 50 °C) gelegt.[14]
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e Auswertung:

o Nach der Entnahme aus dem Ofen und dem Abkuhlen wird die PVB-Folie vorsichtig
entfernt.

o Die Testoberflache wird visuell auf Veranderungen wie Erweichung, Klebrigkeit oder einen
sichtbaren Abdruck ("Marring") untersucht.[14]

o Der Grad der Migration wird oft auf einer qualitativen Skala bewertet (z. B. keine
Veranderung, leichter Abdruck, starker Abdruck).[14]

Schlussfolgerung

Die Wechselwirkung zwischen PVB und Weichmachern ist ein fundamentaler Aspekt, der die
physikalischen und mechanischen Eigenschaften des Polymers flir eine breite Palette von
Anwendungen maf3schneidert. Die Auswahl des Weichmachers muss sorgféltig erfolgen, wobei
dessen Effizienz bei der Senkung der Glasibergangstemperatur, sein Einfluss auf die
mechanische Festigkeit und Dehnbarkeit sowie seine Kompatibilitat zur Vermeidung von
Migration bertcksichtigt werden mussen. Quantitative Methoden wie DSC und Zugversuche,
erganzt durch Kompatibilitditsvorhersagen mittels Hansen-Lodslichkeitsparametern, sind
unerlasslich fur die Entwicklung und Qualitatskontrolle von weichgemachten PVB-Systemen.
Die in diesem Leitfaden beschriebenen Protokolle bieten eine solide Grundlage fur die
systematische Untersuchung und Optimierung dieser komplexen Materialsysteme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scholarly.org [scholarly.org]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


http://file.yizimg.com/175706/2012012611301401.pdf
http://file.yizimg.com/175706/2012012611301401.pdf
https://www.benchchem.com/product/b15481046?utm_src=pdf-custom-synthesis
https://scholarly.org/pdf/display/comparison-of-processing-conditions-for-plasticized-pvc-and-pvb
https://www.researchgate.net/publication/376660957_An_Integrated_Characterization_Strategy_on_Board_for_Recycling_of_polyvinyl_butyral_PVB_from_Laminated_Glass_Wastes
https://www.researchgate.net/publication/223610221_The_characterization_of_polyvinyl_butyral_by_thermal_analysis
https://www.researchgate.net/publication/390684743_Effects_of_Plasticizers_on_the_Mechanical_Properties_of_Polyvinyl_Butyral_A_Combined_Molecular_Dynamics_and_Experimental_Study
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15481046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. library.e.abb.com [library.e.abb.com]
. scholarly.org [scholarly.org]
. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

°
© (0] ~ » &)

. Insights into organogelation and its kinetics from Hansen solubility parameters. Toward a
priori predictions of molecular gelation - Soft Matter (RSC Publishing) [pubs.rsc.org]

e 10. m.youtube.com [m.youtube.com]

e 11. qualitester.com [qualitester.com]

e 12. ASTM D882 Guide: Tensile Testing of Thin Plastic Films - WTS [wtsmachinery.com]
e 13. youtube.com [youtube.com]

e 14. file.yizimg.com [file.yizimg.com]

 To cite this document: BenchChem. [Wechselwirkungen zwischen Polyvinylbutyral (PVB)
und verschiedenen Weichmachern: Ein technischer Leitfaden]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b15481046#wechselwirkungen-
zwischen-pvb-und-verschiedenen-weichmachern]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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